molecular formula C14H16ClNO2 B8525320 1'-(Chloroacetyl)-spiro[isobenzofuran-1(3H),4'-piperidine]

1'-(Chloroacetyl)-spiro[isobenzofuran-1(3H),4'-piperidine]

Cat. No. B8525320
M. Wt: 265.73 g/mol
InChI Key: GDIXVUXBCOGCLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1'-(Chloroacetyl)-spiro[isobenzofuran-1(3H),4'-piperidine] is a useful research compound. Its molecular formula is C14H16ClNO2 and its molecular weight is 265.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1'-(Chloroacetyl)-spiro[isobenzofuran-1(3H),4'-piperidine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1'-(Chloroacetyl)-spiro[isobenzofuran-1(3H),4'-piperidine] including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1'-(Chloroacetyl)-spiro[isobenzofuran-1(3H),4'-piperidine]

Molecular Formula

C14H16ClNO2

Molecular Weight

265.73 g/mol

IUPAC Name

2-chloro-1-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanone

InChI

InChI=1S/C14H16ClNO2/c15-9-13(17)16-7-5-14(6-8-16)12-4-2-1-3-11(12)10-18-14/h1-4H,5-10H2

InChI Key

GDIXVUXBCOGCLN-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC12C3=CC=CC=C3CO2)C(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3H-spiro[2-benzofuran-1,4′-piperidine] (5 g, 26 mmol) was dissolved in THF (100 mL) and cooled in ice. Then N-ethyldiisopropylamine (4.94 mL, 29 mmol) and chloroacetyl chloride (2.31 mL, 29 mmol) were added. The mixture was stirred at 20° C. for 15 min. The solid was filtered off and washed with THF. The filtrate was evaporated to dryness and the residue was purified by flash chromatography on silica gel with heptane/AcOEt 70:30. One obtained light yellow crystals (6.5 g, 92%). MS: m/z=266 [M+H]+.
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
4.94 mL
Type
reactant
Reaction Step Two

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